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Compound of Interest

3-(3-(Benzyloxy)phenyl)acrylic
Compound Name: d
aci

Cat. No.: B043721

This technical guide provides a comprehensive overview of (E)-3-(3-
(benzyloxy)phenyl)acrylic acid, including its chemical identifiers, synthesis protocols, and a
review of the biological activities of structurally related compounds. This document is intended
for researchers, scientists, and professionals in the field of drug development.

Chemical Identification

(E)-3-(3-(benzyloxy)phenyl)acrylic acid is a derivative of cinnamic acid, characterized by a
benzyloxy group at the meta-position of the phenyl ring.

Identifier Value

Common Name (E)-3-(3-(benzyloxy)phenyl)acrylic acid
IUPAC Name ;Ec)i(-j:EB-(phenylmethoxy)phenyl)prop-2-enoic
CAS Number 138835-16-2[2], 122024-75-3[3]

Molecular Formula C16H1403][1]

Molecular Weight 254.28 g/mol [1]

3-(3-(Benzyloxy)phenyl)acrylic acid, (E)-3-(3-
Synonyms phenylmethoxyphenyl)prop-2-enoic acid, 3-

Benzyloxycinnamic acid[1][3]
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Experimental Protocols

Synthesis of (E)-3-(3-(benzyloxy)phenyl)acrylic acid

A common synthetic route to (E)-3-(3-(benzyloxy)phenyl)acrylic acid involves the benzylation
of the hydroxyl group of a precursor, such as 3-(3-hydroxyphenyl)acrylic acid.[4]

Step 1: Benzylation

Dissolve 3-(3-hydroxyphenyl)acrylic acid (1.0 equivalent) in acetone.

e Add potassium carbonate (2.0 equivalents) to the solution and stir the mixture at room
temperature for 30 minutes.

e Add benzyl bromide (1.2 equivalents) to the reaction mixture.

e Heat the mixture to reflux for 4-6 hours.

» Monitor the reaction progress using thin-layer chromatography (TLC).

e Upon completion, remove the solvent under reduced pressure.

 Partition the resulting residue between water and ethyl acetate.

o Separate the organic layer, wash it with brine, and dry it over anhydrous sodium sulfate.
o Concentrate the organic layer to obtain the crude product.

» Purify the crude product by recrystallization from ethanol to yield pure (E)-3-(3-
(benzyloxy)phenyl)acrylic acid.[4]
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Synthesis workflow for (E)-3-(3-(benzyloxy)phenyl)acrylic acid.

Biological Activity of Structurally Related
Compounds

While specific biological data for (E)-3-(3-(benzyloxy)phenyl)acrylic acid is not extensively
documented in publicly available literature, research on structurally similar trans-3-aryl acrylic
acids and their derivatives has revealed a range of biological activities. These findings suggest
potential areas of investigation for the title compound.
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Compound Class Biological Activity Potential Application

(E)-3-(3-methoxy-4-substituted ~ AMPK activators, reduce lipid Non-alcoholic fatty liver

phenyl)-acrylic acid derivatives  accumulation[5] disease (NAFLD)[5]

Antiviral activity against
trans-3-aryl acrylic acids Tobacco Mosaic Virus (TMV) Agrochemicals|[6]

[6]

Antioxidant, anti-inflammatory,

Hydroxycinnamic acid esters inhibitors of cell proliferation Various therapeutic areas
enzymes|6]
Antimicrobial activity against Agrochemicals, food

Ferulic acid, o-coumaric acid ] ] ] ]
soil-borne bacteria and fungi[6]  preservation

trans-Cinnamic acid ] o
o Antitumor activities[6] Oncology
derivatives

Potential Sighaling Pathway Involvement

Derivatives of the structurally related ferulic acid have been shown to exert their effects on lipid
metabolism through the activation of the AMP-activated protein kinase (AMPK) signaling
pathway.[5] Activation of AMPK leads to the downregulation of sterol regulatory element-
binding protein-1 (SREBP-1), a key transcription factor in lipogenesis.[5] This suggests that
(E)-3-(3-(benzyloxy)phenyl)acrylic acid and its analogs may also interact with this or similar

metabolic signaling pathways.

© 2025 BenchChem. All rights reserved. 4/6 Tech Support


https://arabjchem.org/design-synthesis-and-biological-evaluation-of-e-3-3-methoxy-4-substituted-phenyl-acrylic-acid-derivatives-role-of-compound-s17-in-regulating-lipid-accumulation-via-ampk-activation/
https://arabjchem.org/design-synthesis-and-biological-evaluation-of-e-3-3-methoxy-4-substituted-phenyl-acrylic-acid-derivatives-role-of-compound-s17-in-regulating-lipid-accumulation-via-ampk-activation/
https://pmc.ncbi.nlm.nih.gov/articles/PMC3572066/
https://pmc.ncbi.nlm.nih.gov/articles/PMC3572066/
https://pmc.ncbi.nlm.nih.gov/articles/PMC3572066/
https://pmc.ncbi.nlm.nih.gov/articles/PMC3572066/
https://pmc.ncbi.nlm.nih.gov/articles/PMC3572066/
https://arabjchem.org/design-synthesis-and-biological-evaluation-of-e-3-3-methoxy-4-substituted-phenyl-acrylic-acid-derivatives-role-of-compound-s17-in-regulating-lipid-accumulation-via-ampk-activation/
https://arabjchem.org/design-synthesis-and-biological-evaluation-of-e-3-3-methoxy-4-substituted-phenyl-acrylic-acid-derivatives-role-of-compound-s17-in-regulating-lipid-accumulation-via-ampk-activation/
https://www.benchchem.com/product/b043721?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b043721?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE Foundational & Exploratory

Check Availability & Pricing

(E)-3-(3-methoxy-4-substituted

phenyl)-acrylic acid derivative

Activates

SREBP-1

promotes

( )

Click to download full resolution via product page

Proposed AMPK signaling pathway for related acrylic acid derivatives.

Conclusion

(E)-3-(3-(benzyloxy)phenyl)acrylic acid is a readily synthesizable organic compound. While
direct biological data is limited, the activities of structurally related compounds suggest that it
may possess interesting pharmacological properties, particularly in the areas of metabolic
disorders and as an antiviral agent. Further research is warranted to elucidate the specific
biological functions and potential therapeutic applications of this compound.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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